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CAS No.: 11104-89-5

Cat. No.: B1172010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Silicomolybdic acid hydrate, a heteropoly acid, is a compound of significant interest in various

scientific fields, including analytical chemistry, catalysis, and materials science. Its unique

structural and chemical properties make it a versatile reagent and catalyst. This guide provides

a comprehensive overview of silicomolybdic acid hydrate, focusing on its chemical formula,

structure, properties, and key experimental applications.

Chemical Formula and Structure
Silicomolybdic acid hydrate is most accurately represented by the chemical formula

H₄[SiMo₁₂O₄₀]·nH₂O. It is also commonly written in the oxide form as SiO₂·12MoO₃·xH₂O. The

core of the molecule is the α-Keggin anion, [SiMo₁₂O₄₀]⁴⁻. This structure consists of a central

tetrahedral silicate ion (SiO₄⁴⁻) encapsulated by twelve molybdenum octahedra (MoO₆). This

cage-like structure is a defining feature of Keggin-type heteropoly acids and is responsible for

many of their catalytic and chemical properties.[1][2] There are two main isomeric forms, α and

β, with the α-form being more stable and typically obtained at a pH between 3.8 and 4.8.[2][3]
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Physicochemical Properties
A summary of the key quantitative data for silicomolybdic acid hydrate is presented in the

table below. These values are essential for its application in experimental settings.

Property Value References

Molecular Formula

(anhydrous)
H₄SiMo₁₂O₄₀ [4]

Molecular Weight (anhydrous) 1823.36 g/mol [5]

Appearance Yellow crystalline powder [5]

Melting Point 47-55 °C (decomposes) [5]

Solubility

Soluble in water, ethanol, and

diethyl ether. Insoluble in

benzene and carbon disulfide.

[5]

Density
Approximately 2.82 g/mL at 25

°C
[6]

Experimental Protocols
Detailed methodologies for the synthesis and application of silicomolybdic acid hydrate are

crucial for reproducible research.

Synthesis of Silicomolybdic Acid Hydrate
This protocol describes a common method for the synthesis of silicomolybdic acid.

Materials:

Sodium molybdate (Na₂MoO₄·2H₂O)

Sodium silicate (Na₂SiO₃·9H₂O)

Concentrated nitric acid (13 M)
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Concentrated hydrochloric acid (12 M)

Diethyl ether

Deionized water

Procedure:

Prepare a 1 M solution of sodium molybdate in deionized water.

Prepare a 0.2 M solution of sodium silicate in deionized water.

In a reaction vessel, mix 37 mL of 13 M concentrated nitric acid with 120 mL of the 1 M

sodium molybdate solution.

Slowly add 50 mL of the 0.2 M sodium silicate solution to the mixture dropwise while stirring.

The solution will turn yellow.

Heat the reaction mixture to 80°C for 30 minutes.

Cool the solution and then acidify to a pH of 3.8-4.8 by adding 48 mL of 12 M concentrated

hydrochloric acid.

Transfer the solution to a separatory funnel and perform an extraction with diethyl ether.

Collect the ether layer, which contains the silicomolybdic acid.

Dry the ether layer and allow the silicomolybdic acid to recrystallize to obtain the final

product.[7]

Spectrophotometric Determination of Silicate
Silicomolybdic acid is widely used for the quantitative determination of silicates in aqueous

solutions. This method is based on the formation of the yellow α-silicomolybdic acid, which

can be measured spectrophotometrically.

Materials:

Ammonium molybdate tetrahydrate ((NH₄)₆Mo₇O₂₄·4H₂O)
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Sulfuric acid (1.5 M)

Silicate standard solution

Sample solution containing silicate

Procedure:

Prepare a 100 g/L solution of ammonium molybdate tetrahydrate in deionized water.

To 1 mL of the sample or standard solution, add 12.5 mL of deionized water to dilute.

Add 500 µL of the 100 g/L ammonium molybdate solution.

Add 500 µL of 1.5 M sulfuric acid solution and stir.

Allow the yellow color to develop for 10 minutes at room temperature.

Measure the absorbance of the solution at a wavelength of 400 nm using a

spectrophotometer.[3][8] The concentration of silicate in the sample can be determined by

comparing its absorbance to a calibration curve prepared from the standard solutions.

For enhanced sensitivity, the yellow silicomolybdic acid can be reduced to a more intensely

colored "molybdenum blue" complex.[9][10]

Catalysis: Friedel-Crafts Alkylation
Silicomolybdic acid is an effective and reusable solid acid catalyst for various organic

reactions, such as Friedel-Crafts alkylation.

Materials:

Silicomolybdic acid (catalyst)

Toluene (reactant)

Benzyl alcohol (reactant)

Solvent (e.g., ethanol-water mixture)
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Procedure:

In a reaction vessel, add toluene (1.0 mmol), benzyl alcohol (1.0 mmol), and a catalytic

amount of silicomolybdic acid (e.g., 1 mol%).

Add the solvent (e.g., 4 mL of an ethanol-water mixture).

Stir the reaction mixture vigorously at room temperature.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion, the product can often be isolated by precipitation and filtration.[11] The

catalyst can be recovered, washed, dried, and reused for subsequent reactions.[12][13]

Visualizations
The following diagrams illustrate the experimental workflow for the spectrophotometric

determination of silicate and a general workflow for a catalyzed organic synthesis using

silicomolybdic acid.

Sample Preparation Reaction Analysis
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2. Dilution
(12.5 mL DI Water)
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Spectrophotometric Determination of Silicate Workflow
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Catalytic Organic Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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